Cas no 919117-56-9 (1,2,4-Oxadiazole, 3-(4-fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)-)

1,2,4-Oxadiazole, 3-(4-fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)- structure
919117-56-9 structure
Product Name:1,2,4-Oxadiazole, 3-(4-fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)-
CAS No:919117-56-9
MF:C16H10FN5O
MW:307.281905651093
CID:765700
PubChem ID:71425536
Update Time:2025-04-19

1,2,4-Oxadiazole, 3-(4-fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-(4-fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)-
    • 3-(4-fluorophenyl)-5-(1-phenyltriazol-4-yl)-1,2,4-oxadiazole
    • 3-(4-Fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
    • 919117-56-9
    • DTXSID30844318
    • Inchi: 1S/C16H10FN5O/c17-12-8-6-11(7-9-12)15-18-16(23-20-15)14-10-22(21-19-14)13-4-2-1-3-5-13/h1-10H
    • InChI Key: NAEMNTNGZAFKDE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=NOC(C2=CN(C3C=CC=CC=3)N=N2)=N1

Computed Properties

  • Exact Mass: 307.08693812g/mol
  • Monoisotopic Mass: 307.08693812g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 69.6Ų

1,2,4-Oxadiazole, 3-(4-fluorophenyl)-5-(1-phenyl-1H-1,2,3-triazol-4-yl)- Related Literature

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